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Compound of Interest

Compound Name: (S)-3-Hydroxyphenylglycine

Cat. No.: B1662545 Get Quote

Proper disposal of (S)-3-Hydroxyphenylglycine is critical for ensuring laboratory safety and

environmental protection. This document provides a comprehensive, step-by-step guide for the

safe handling and disposal of this compound, tailored for researchers, scientists, and drug

development professionals.

Safety and Handling Precautions
Before beginning any disposal procedure, it is essential to handle (S)-3-
Hydroxyphenylglycine with appropriate safety measures. This compound is known to cause

skin and serious eye irritation, and may also cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE) and Engineering Controls:
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Item Specification

Ventilation

Handle in a well-ventilated place, preferably

within a laboratory fume hood to avoid dust

formation.[1][3]

Eye Protection
Wear safety glasses with side-shields or

chemical safety goggles.[1]

Hand Protection
Wear chemical-impermeable gloves. Gloves

must be inspected prior to use.[3]

Body Protection
Wear a lab coat or other suitable protective

clothing.[3]

Step-by-Step Disposal Protocol
Adherence to a standardized disposal protocol minimizes risks and ensures regulatory

compliance. The following steps provide a clear workflow for the proper disposal of (S)-3-
Hydroxyphenylglycine waste.

1. Waste Characterization and Segregation:

Identify the Waste Stream: Determine if the waste is pure (S)-3-Hydroxyphenylglycine, a

solution, or mixed with other chemicals.

Segregate Waste: Do not mix (S)-3-Hydroxyphenylglycine waste with incompatible

materials, such as strong oxidizing agents.[2][4] It is best practice to leave chemicals in their

original containers and not mix them with other waste.[5]

2. Waste Collection and Containment:

Solid Waste:

For pure (S)-3-Hydroxyphenylglycine or material contaminated with it, carefully sweep

up and shovel the solid into a suitable, labeled, and closed container for disposal.[4] Avoid

creating dust.[1][4]

Liquid Waste:
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If (S)-3-Hydroxyphenylglycine is in a solution, it should be collected in a clearly labeled,

leak-proof container.

Labeling:

All waste containers must be clearly labeled as "Hazardous Waste" and include the full

chemical name: "(S)-3-Hydroxyphenylglycine". The label should also indicate the

associated hazards (e.g., "Irritant").

3. Storage of Chemical Waste:

Store waste containers in a designated, well-ventilated, and secure area away from general

laboratory traffic.

Ensure containers are tightly closed.[4]

4. Final Disposal:

Do Not Dispose Down the Drain: (S)-3-Hydroxyphenylglycine should not be discharged

into sewer systems or drains, as discharge into the environment must be avoided.[3]

Approved Waste Disposal Facility: The primary method of disposal is to transfer the waste to

an approved waste disposal plant or a licensed chemical destruction facility.[2][3][4]

Incineration: Controlled incineration with flue gas scrubbing is a suitable disposal method.[3]

Regulatory Compliance: All disposal activities must be in accordance with local, state, and

federal regulations.[5]

5. Disposal of Empty Containers:

Contaminated Packaging: Dispose of contaminated packaging as you would the unused

product.[6]

Rinsing: Containers can be triple-rinsed with a suitable solvent. The rinsate should be

collected and disposed of as hazardous waste.
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Final Disposal of Rinsed Containers: After thorough rinsing, the packaging can be punctured

to prevent reuse and then disposed of in a sanitary landfill, or offered for recycling or

reconditioning where permissible.[3]

Spill Management
In the event of a spill, follow these procedures:

Ensure Safety: Evacuate non-essential personnel and ensure the area is well-ventilated.

Remove all sources of ignition.[3]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

chemical to enter drains.[3]

Cleanup:

Wear appropriate PPE.

For solid spills, gently sweep or scoop the material into a suitable container for disposal,

avoiding dust formation.[1][4]

For liquid spills, absorb with an inert material and place in a container for disposal.

Decontamination: Clean the spill area thoroughly.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of (S)-3-
Hydroxyphenylglycine.
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Caption: Disposal workflow for (S)-3-Hydroxyphenylglycine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1662545?utm_src=pdf-body-img
https://www.benchchem.com/product/b1662545?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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